
In-Depth Technical Guide: 2-Acetylamino-3-
bromo-5-methylpyridine

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
2-Acetylamino-3-bromo-5-

methylpyridine

Cat. No.: B114759 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a detailed overview of the chemical compound 2-Acetylamino-3-
bromo-5-methylpyridine. It should be noted that while basic identifying information for this

specific molecule is available, detailed experimental data in the public domain is scarce. To

provide a comprehensive context, this guide also includes data on the closely related isomer,

2-Acetylamino-5-bromo-3-methylpyridine, with clear distinctions made between the two

compounds.

Chemical Structure and Identification
The chemical structure of 2-Acetylamino-3-bromo-5-methylpyridine is characterized by a

pyridine ring substituted with an acetylamino group at the 2-position, a bromine atom at the 3-

position, and a methyl group at the 5-position.

Caption: Chemical structure of 2-Acetylamino-3-bromo-5-methylpyridine.

Physicochemical Properties
Quantitative data for 2-Acetylamino-3-bromo-5-methylpyridine is limited. The following table

summarizes the available information for the target compound and its isomer, 2-Acetylamino-5-

bromo-3-methylpyridine, for comparative purposes.
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Property
2-Acetylamino-3-bromo-5-
methylpyridine

2-Acetylamino-5-bromo-3-
methylpyridine

CAS Number 142404-83-9 142404-81-7

Molecular Formula C₈H₉BrN₂O[1] C₈H₉BrN₂O[2]

Molecular Weight 229.07 g/mol [1] 229.07 g/mol [2]

SMILES CC(=O)Nc1cnc(Br)c(c1)C[1] CC(=O)Nc1ncc(Br)cc1C[3]

Melting Point Data not available 111-115 °C[3]

Appearance Data not available Solid[3]

Synthesis and Experimental Protocols
A specific, detailed experimental protocol for the synthesis of 2-Acetylamino-3-bromo-5-
methylpyridine is not readily available in published literature. However, a general and

plausible synthetic route is the acetylation of its corresponding amine precursor, 2-amino-3-

bromo-5-methylpyridine.

Proposed Synthesis Workflow
The synthesis would likely proceed via the N-acetylation of 2-amino-3-bromo-5-methylpyridine

using an acetylating agent such as acetic anhydride or acetyl chloride in the presence of a

base.

2-Amino-3-bromo-5-methylpyridine

N-Acetylation Reaction

Reactant

Acetic Anhydride or
Acetyl Chloride
(Base, Solvent)

Reagents
2-Acetylamino-3-bromo-5-methylpyridineYields
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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